Cas no 36397-19-0 (Benzenepropanoic acid, a-cyano-4-methoxy-)

• Product Name: Benzenepropanoic acid, a-cyano-4-methoxy-
• CAS No: 36397-19-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD09800428
• CID: 296270
• PubChem ID: 13711148
• Update Time: 2025-06-08

Benzenepropanoic acid, a-cyano-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-cyano-4-methoxy-
• 2-cyano-3-(4-methoxyphenyl)propanoic acid
• 4-AMINO-1-N-FMOC-PIPERIDINE HYDROCHLORIDE
• (+-)-(4-Methoxy-benzyl)-malonsaeure-mononitril
• 2-Cyan-3-(4-methoxy-phenyl)-propionsaeure
• 2-cyano-3-(4-methoxy-phenyl)-propionic acid
• 4-Methoxy-benzylcyanessigsaeure
• a-Cyano-b-(4-methoxyphenyl)propionic acid
• a-Cyano-p-methoxyhydrocinnamicacid
• Benzenepropanoic acid,a-cyano-4-methoxy
• Hydrocinnamicacid,a-cyano-p-methoxy-(7CI)
• DTXSID90547398
• SY047921
• 2-cyano-3-(4-methoxyphenyl)propanoicacid
• QILGOCXNADJVBY-UHFFFAOYSA-N
• A913770
• AKOS022221693
• alpha-cyano-beta(4-methoxyphenyl)propionic acid
• alpha-Cyano-beta-(4-methoxyphenyl)propionic acid
• 36397-19-0
• 2-CYANO-3-(4-METHOXYPHENYL)PROPIONIC ACID
• MFCD09800428
• SCHEMBL10667891

• MDL： MFCD09800428
• Inchi： 1S/C11H11NO3/c1-15-10-4-2-8(3-5-10)6-9(7-12)11(13)14/h2-5,9H,6H2,1H3,(H,13,14)
• InChI Key： QILGOCXNADJVBY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC(C#N)C(=O)O

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 358.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.224g/cm3
• Boiling Point: 397ºC at 760 mmHg
• Flash Point: 193.9ºC
• Refractive Index: 1.547
• PSA: 70.32000
• LogP: 1.46208

Benzenepropanoic acid, a-cyano-4-methoxy- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Benzenepropanoic acid, a-cyano-4-methoxy-

Recent Advances in the Study of Benzenepropanoic acid, α-cyano-4-methoxy- (CAS: 36397-19-0) and Its Applications in Chemical Biology and Medicine

Benzenepropanoic acid, α-cyano-4-methoxy- (CAS: 36397-19-0) is a chemical compound of significant interest in the fields of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings regarding the synthesis, biological activity, and applications of this compound, providing valuable insights for researchers and industry professionals.

The compound's unique structure, featuring a cyano group and a methoxy-substituted benzene ring, makes it a valuable scaffold for drug discovery. Recent publications have highlighted its role in the synthesis of inhibitors targeting key enzymes involved in inflammatory and metabolic disorders. For instance, a 2023 study demonstrated its utility in developing potent and selective inhibitors of phosphodiesterase 4 (PDE4), a target for treating chronic obstructive pulmonary disease (COPD) and other inflammatory conditions.

Advances in synthetic methodologies have also been reported, with researchers developing more efficient and environmentally friendly routes to produce Benzenepropanoic acid, α-cyano-4-methoxy-. A notable 2024 publication described a catalytic asymmetric synthesis approach that significantly improves yield and enantioselectivity, addressing previous challenges in large-scale production. This breakthrough has important implications for the industrial application of this compound.

In the realm of chemical biology, recent work has elucidated the compound's mechanism of action at the molecular level. Structural biology studies using X-ray crystallography have revealed how derivatives of Benzenepropanoic acid, α-cyano-4-methoxy- interact with their protein targets, providing a foundation for structure-based drug design. These findings are particularly relevant for the development of next-generation therapeutics with improved specificity and reduced side effects.

Emerging applications in medicinal chemistry include the compound's use as a building block for PROTACs (Proteolysis Targeting Chimeras), a promising therapeutic modality for targeted protein degradation. Several research groups have reported successful incorporation of this scaffold into PROTAC molecules designed to target oncoproteins, demonstrating its versatility in modern drug discovery approaches.

Looking forward, ongoing research suggests potential applications of Benzenepropanoic acid, α-cyano-4-methoxy- in the development of imaging probes for diagnostic purposes and as a key component in the synthesis of novel materials with biomedical applications. The compound's unique chemical properties continue to inspire innovative research across multiple disciplines within the chemical and biological sciences.

This brief highlights the growing importance of Benzenepropanoic acid, α-cyano-4-methoxy- (36397-19-0) in contemporary research and its potential to contribute to significant advancements in medicine and biotechnology. Researchers are encouraged to explore the cited literature for more detailed information on specific applications and synthetic methodologies.